Cas no 6303-36-2 (Norvaline, 2-ethyl-)

• Product Name: Norvaline, 2-ethyl-
• CAS No: 6303-36-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD19204560
• CID: 527476
• Update Time: 2026-04-29

Norvaline, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Norvaline, 2-ethyl-
• (2S)-2-amino-2-ethylpentanoic acid
• 2,2-Diaethyl-3-amino-propionsaeure-aethylester
• 2-Aethyl-2-aminomethyl-buttersaeure-aethylester
• 2-ethyl-2-aminomethyl-butyric acid ethyl ester
• 2-ethyl-2-amino-valeric acid
• 3-Amino-2,2-diaethyl-propionsaeure-aethylester
• 3-Amino-2.2-diaethyl-propionsaeure-aethylester
• 3-Amino-hexan-carbonsaeure-(3)
• AGN-PC-002WFG
• Amino-aethyl-propyl-essigsaeure
• Butanoic acid, 2-(aminomethyl)-2-ethyl-, ethyl ester
• CTK3I1563
• ethyl 2-a
• 2-Amino-2-ethyl-pentanoic acid

• MDL： MFCD19204560

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.019g/cm3
• Boiling Point: 243.4ºC at 760 mmHg
• Flash Point: 101ºC
• Refractive Index: 1.467
• PSA: 63.32
• LogP: 1.67890

Additional information on Norvaline, 2-ethyl-

Norvaline, 2-Ethyl- (CAS No. 6303-36-2): A Comprehensive Overview

Norvaline, also known as 2-ethylamino-2-methylpropionitrile, is a synthetic compound that has garnered significant attention in the fields of biochemistry and pharmacology. With the CAS registry number 6303-36-2, this compound belongs to the class of alpha-aminoisobutyryl derivatives, making it a valuable precursor in various chemical and biological applications.

Originally synthesized as an analog of the naturally occurring amino acid valine, Norvaline has been extensively studied for its unique properties. Its structure features a cyanide group attached to an alpha-amino group, which renders it highly reactive and useful in chemical transformations. This makes it a key intermediate in the synthesis of peptides, amino acids, and other bioactive molecules.

In recent years, research has focused on the potential of Norvaline as a bioisostere for valine. A study published in 2023 highlighted its ability to mimic the biological activity of valine while offering distinct advantages in terms of metabolic stability and bioavailability. This has positioned it as a promising candidate for use in nutraceuticals, pharmaceuticals, and even cosmeceuticals.

The synthesis of Norvaline typically involves the reaction of cyanide-bearing compounds with appropriate amino groups. This process is highly efficient and scalable, making it suitable for large-scale production. The compound's stability under physiological conditions further enhances its utility in applications requiring prolonged efficacy.

Beyond its role as a building block in chemical synthesis, Norvaline has shown remarkable potential as a bioactive agent. Studies have demonstrated its ability to modulate cellular pathways involved in energy metabolism, making it a subject of interest in the development of dietary supplements aimed at enhancing physical performance and weight management.

One of the most exciting developments in the study of Norvaline is its application in cancer research. Preclinical trials have indicated that it may possess anti-cancer properties by targeting specific signaling pathways critical to tumor growth and metastasis. This has opened up new avenues for its use as a therapeutic agent in oncology.

Moreover, the compound's ability to act as an agonist of certain receptors has been explored in the context of neurodegenerative diseases. Research into its effects on neuroprotection and cognitive function is ongoing, with preliminary results suggesting significant potential in this area.

In conclusion, Norvaline, 2-ethyl-, (CAS No. 6303-36-2) stands out as a versatile and valuable compound in the biomedical sciences. Its unique structure, combined with its broad range of applications, positions it at the forefront of research into amino acid analogs and bioactive agents. As new studies continue to uncover its potential, Norvaline is poised to play an even more significant role in advancing medical science and therapeutic development.